Cas no 61495-66-7 (Methanone, phenyl(1-phenyl-1H-benzimidazol-2-yl)-)

• Product Name: Methanone, phenyl(1-phenyl-1H-benzimidazol-2-yl)-
• CAS No: 61495-66-7
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• CID: 477280
• PubChem ID: 71395304
• Update Time: 2025-04-19

Methanone, phenyl(1-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl(1-phenyl-1H-benzimidazol-2-yl)-
• phenyl-(1-phenylbenzimidazol-2-yl)methanone
• 61495-66-7
• Phenyl(1-phenyl-1H-benzimidazol-2-yl)methanone
• DTXSID50816936

• Inchi： 1S/C20H14N2O/c23-19(15-9-3-1-4-10-15)20-21-17-13-7-8-14-18(17)22(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： CKNAZBOALXVEKH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=NC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.11072
• Monoisotopic Mass: 298.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89